2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C29H25NO6
• Molecular Weight: 483.5 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C29H25NO6/c1-2-3-14-33-20-11-9-19(10-12-20)26-25-27(31)21-6-4-5-7-22(21)36-28(25)29(32)30(26)16-18-8-13-23-24(15-18)35-17-34-23/h4-13,15,26H,2-3,14,16-17H2,1H3
• Standard InChI Key: VQXJOARGCPRNGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)OC6=CC=CC=C6C3=O

Introduction

2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a unique structural framework that includes a benzodioxole moiety and a chromeno-pyrrole core. This compound is of interest due to its potential pharmacological properties, which are attributed to the presence of multiple functional groups that can interact with biological systems.

Synthesis

The synthesis of 2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic synthesis techniques. These methods require careful control of reaction conditions to ensure high yields and purity.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
2-(1,3-Benzodioxol-5-yl)-5-(2-furanyl)-3-prop-2-enyl-4-thieno[2,3-d]pyrimidinone	Contains benzodioxole and thieno-pyrimidine	Anticancer
2-(1,3-Benzodioxol-5-yl)-5-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1,3,4-oxadiazole	Benzodioxole with oxadiazole	Antimicrobial
N-(1,3-benzodioxol-5-ylmethyl)-2-(4-isobutylphenyl)-4-quinolinecarboxamide	Benzodioxole fused with quinoline	Antiparasitic

The uniqueness of 2-(1,3-Benzodioxol-5-ylmethyl)-1-(4-butoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione lies in its specific combination of functional groups and structural architecture, which may confer distinct biological activities not found in similar compounds.